3-(benzenesulfonyl)-N-[2-(6-fluoro-3-methyl-2,2-dioxo-1,3-dihydro-2lambda6,1,3-benzothiadiazol-1-yl)ethyl]propanamide

• IUPAC Name: 3-(benzenesulfonyl)-N-[2-(5-fluoro-1-methyl-2,2-dioxo-2λ6,1,3-benzothiadiazol-3-yl)ethyl]propanamide
• InChI: InChI=1S/C18H20FN3O5S2/c1-21-16-8-7-14(19)13-17(16)22(29(21,26)27)11-10-20-18(23)9-12-28(24,25)15-5-3-2-4-6-15/h2-8,13H,9-12H2,1H3,(H,20,23)
• InChI Key: CFAIHEVXESUOHD-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C=C(C=C2)F)N(S1(=O)=O)CCNC(=O)CCS(=O)(=O)C3=CC=CC=C3
• Molecular Formula: C18H20FN3O5S2
• Molecular Weight: 441.5 g/mol
• CAS No.: 2034239-63-7

Description

3-(benzenesulfonyl)-N-[2-(6-fluoro-3-methyl-2,2-dioxo-1,3-dihydro-2lambda6,1,3-benzothiadiazol-1-yl)ethyl]propanamide is a useful research compound. Its molecular formula is C18H20FN3O5S2 and its molecular weight is 441.49. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial and Antiproliferative Applications

A study on the design, synthesis, and biological screening of N-ethyl-N-methylbenzenesulfonamide derivatives showcased their effective antimicrobial and antiproliferative agents. The research highlighted the synthesis of a series of derivatives that exhibited significant cytotoxic activity against different human cell lines, including lung (A-549) and liver carcinoma (HepG2) cell lines. Compounds with specific moieties demonstrated potent cytotoxic and antimicrobial activities, suggesting their potential in therapeutic applications against cancer and infections (Abd El-Gilil, 2019).

Insecticidal Activity

Flubendiamide, a novel class of insecticide with a unique chemical structure, has been reported to show extremely strong insecticidal activity especially against lepidopterous pests, including resistant strains. The compound's novel mode of action and safety for non-target organisms highlight its potential as a critical agent in integrated pest management programs (Tohnishi et al., 2005).

Antioxidant and Anticancer Properties

Research into triazolo-thiadiazoles for their in vitro antioxidant properties and anticancer activity revealed that compounds like FPNT and CPPT exhibited dose-dependent cytotoxic effects on hepatocellular carcinoma cell line, HepG2. These findings suggest the therapeutic potential of such compounds in cancer treatment, highlighting the importance of structure-activity relationships in developing effective anticancer agents (Sunil et al., 2010).

Rice Bacterial Leaf Blight Treatment

A study on sulfone derivatives containing 1,3,4-oxadiazole moieties indicated strong antibacterial activities against rice bacterial leaf blight, suggesting potential agricultural applications. The compound 2-(methylsulfonyl)-5-(4-fluorobenzyl)-1,3,4-oxadiazole showed better antibacterial activity than commercial agents, demonstrating its potential in improving crop protection against bacterial diseases (Shi et al., 2015).